Cas no 329364-72-9 (O=C1N(C(C=C1)=O)Ccoccocc(=O)ON1C(ccc1=O)=O)

• Product Name: O=C1N(C(C=C1)=O)Ccoccocc(=O)ON1C(ccc1=O)=O
• CAS No: 329364-72-9
• MF: C₁₄H₁₆N₂O₈
• MW: 340.285444259644
• CID: 4870412
• PubChem ID: 121396858
• Update Time: 2025-05-30

O=C1N(C(C=C1)=O)Ccoccocc(=O)ON1C(ccc1=O)=O Chemical and Physical Properties

Names and Identifiers

• O=C1N(C(C=C1)=O)CCOCCOCC(=O)ON1C(CCC1=O)=O
• 2,5-Dioxopyrrolidin-1-yl 2-(2-(2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)ethoxy)ethoxy)acetate
• SCHEMBL17823155
• (2,5-dioxopyrrolidin-1-yl) 2-[2-[2-(2,5-dioxopyrrol-1-yl)ethoxy]ethoxy]acetate
• 329364-72-9
• G18157
• CS-0148264
• 2,5-Dioxopyrrolidin-1-yl2-(2-(2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)ethoxy)ethoxy)acetate
• 2,5-dioxopyrrolidin-1-yl 2-{2-[2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)ethoxy]ethoxy}acetate
• DA-55212
• HY-138430
• AKOS040758047
• Mal-PEG2-NHS
• O=C1N(C(C=C1)=O)Ccoccocc(=O)ON1C(ccc1=O)=O

• Inchi： 1S/C14H16N2O8/c17-10-1-2-11(18)15(10)5-6-22-7-8-23-9-14(21)24-16-12(19)3-4-13(16)20/h1-2H,3-9H2
• InChI Key： HLLLISBRYDGYSK-UHFFFAOYSA-N
• SMILES： O(CCOCC(=O)ON1C(CCC1=O)=O)CCN1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 340.09066547g/mol
• Monoisotopic Mass: 340.09066547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 120

Additional information on O=C1N(C(C=C1)=O)Ccoccocc(=O)ON1C(ccc1=O)=O

Compound CAS No. 329364-72-9: A Comprehensive Overview

The compound with CAS number 329364-72-9, also known as O=C1N(C(C=C1)=O)Ccoccocc(=O)ON1C(ccc1=O)=O, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes multiple functional groups such as ketones, esters, and amides, making it a versatile molecule with potential applications in drug discovery and materials science.

Recent studies have highlighted the biological activity of this compound, particularly its ability to modulate key cellular pathways involved in inflammation and oxidative stress. Researchers have demonstrated that 329364-72-9 exhibits potent anti-inflammatory properties, which could make it a promising candidate for the development of novel therapeutic agents targeting chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The synthesis of O=C1N(C(C=C1)=O)Ccoccocc(=O)ON1C(ccc1=O)=O involves a multi-step process that combines advanced organic synthesis techniques, including Suzuki coupling and Stille cross-coupling reactions. These methods allow for precise control over the molecule's structure, ensuring high purity and consistency. The compound's unique structure enables it to interact with various biological targets, including protein kinases and transcription factors, which are critical in disease progression.

In terms of its physical properties, 329364-72-9 has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under physiological conditions has been confirmed through extensive in vitro testing, making it suitable for pharmacokinetic studies. Recent advancements in computational chemistry have also allowed researchers to predict the compound's bioavailability and metabolic pathways, further enhancing its potential for drug development.

The application of 329364-72-9 extends beyond pharmaceuticals. Its unique chemical properties make it an attractive candidate for use in advanced materials such as polymers and nanomaterials. For instance, studies have shown that this compound can serve as a building block for self-healing polymers, which have applications in aerospace and automotive industries. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and sensor technology.

From an environmental perspective, the ecological impact of 329364-72-9 has been thoroughly investigated. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This characteristic aligns with current sustainability trends in the chemical industry, where eco-friendly practices are increasingly prioritized.

In conclusion, the compound CAS No. 329364-72-9 represents a cutting-edge advancement in modern chemistry. Its diverse applications, coupled with its favorable biological and physical properties, position it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new facets of this molecule's potential, it is poised to make significant contributions to various scientific domains in the years to come.